Cas no 1261435-31-7 (1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one)

• Product Name: 1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one
• CAS No: 1261435-31-7
• MF: C₁₅H₈F₆O
• MW: 318.213845252991
• CID: 4990304
• Update Time: 2025-10-20

1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one

• Inchi： 1S/C15H8F6O/c1-2-9(22)7-4-3-6(16)5-8(7)10-11(17)13(19)15(21)14(20)12(10)18/h3-5H,2H2,1H3
• InChI Key： KHWDAVOXSNSCJE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C=CC=1C(CC)=O)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one

Introduction to 1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one (CAS No. 1261435-31-7)

1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1261435-31-7, features a hexafluoro-substituted biphenyl core connected to a propanone moiety, making it a promising candidate for various applications, including drug development and advanced material synthesis.

The molecular structure of 1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one consists of a biphenyl ring system with six fluorine atoms attached at specific positions. This extensive fluorination imparts remarkable stability and lipophilicity to the molecule, which are critical attributes for pharmaceutical compounds. The presence of the propanone group further enhances its reactivity, enabling diverse chemical modifications and functionalizations. These features make it an intriguing subject for researchers exploring novel synthetic pathways and applications.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability and improved binding affinity in drug design. 1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one exemplifies this trend, as its fluorinated biphenyl moiety is known to interact favorably with biological targets. Studies have shown that such compounds can exhibit potent activity against various diseases, including cancer and infectious disorders. The propanone group in its structure also facilitates further derivatization, allowing chemists to tailor the molecule for specific therapeutic purposes.

The synthesis of 1-(5,2',3',4',5',6'-Hexafluoro-biphenyl-2-yl)-propan-1-one involves multi-step organic reactions, often requiring specialized equipment and reagents. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are commonly employed to achieve the desired fluorinated biphenyl core. The introduction of fluorine atoms at precise positions is crucial for optimizing the compound's pharmacological properties. Researchers have reported efficient synthetic routes that minimize byproduct formation and maximize yield, making large-scale production feasible.

One of the most compelling aspects of 1-(5,2',3',4',5','6'-Hexafluoro-biphenyl-2-yl)-propan-1-one is its potential in medicinal chemistry. The fluorinated biphenyl scaffold has been extensively studied for its ability to modulate biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The propanone group also provides a handle for further functionalization, enabling the creation of analogs with enhanced selectivity and reduced toxicity. These attributes make it a valuable scaffold for drug discovery programs.

Moreover, the material science applications of 1-(5,2','3','4','5','6'-Hexafluoro-biphenyl-2'-yl)-propan-1-one are equally fascinating. Fluorinated aromatic compounds are widely used in organic electronics due to their high charge carrier mobility and thermal stability. This compound's unique electronic properties make it suitable for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced electronic devices. Researchers have explored its potential in developing high-performance organic semiconductors that could revolutionize the field of flexible electronics.

The latest research on 1-(5,'2','3','4','5','6'-Hexafluoro-biphenyl-'2'-yl)-propan-'1-one has uncovered novel applications in catalysis and chemical sensing. Its stable structure and reactivity profile make it an excellent candidate for designing catalysts that facilitate difficult organic transformations. Additionally, its fluorescence properties have been exploited in developing sensitive chemical sensors capable of detecting trace amounts of environmental pollutants. These findings highlight the compound's versatility beyond traditional pharmaceuticals.

In conclusion, 1-('5,'2'','3'','4'','5'','6''-'Hexafluoro-biphenyl-'2''-'yl)-'propan-'1-one (CAS No. 1261435-'31'-'7') is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features—particularly the hexafluoro-substituted biphenyl core—make it an attractive candidate for drug development and advanced material applications. As research continues to uncover new synthetic methods and functionalizations, this compound is poised to play a pivotal role in shaping future advancements across multiple scientific disciplines.